Cas no 1353893-22-7 (Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate)

• Product Name: Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate
• CAS No: 1353893-22-7
• MF: C₁₆H₃₁N₃O₈
• MW: 393.432645082474
• MDL: MFCD28144741
• CID: 2084541
• Update Time: 2025-05-25

Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate Chemical and Physical Properties

Names and Identifiers

• Edoxaban p-toluenesulfonate monohydrate
• Tert-Butyl(1R,2S,5S)-2-azido-5-[(dimethylamino)carbonyl]cyclohexylcarbamate oxalic acid
• tert-Butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate
• SB13385
• tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate oxalate hydrate
• tert-butyl {(1R,2S,5S)-2-amino-5-[(dimethylamino)carbonyl]cyclohexyl}carbamate monooxalate monohydrate
• N-[(1R,2S,5S)-2-Amino-5-[(dimethylamino)carbonyl]cyclohexyl]carbamic acid 1,1-dimethylethyl ester ethanedioate hydrate (1:1:1)
• Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate

• MDL： MFCD28144741
• Inchi： 1S/C14H27N3O3.C2H2O4.H2O/c1-14(2,3)20-13(19)16-11-8-9(6-7-10(11)15)12(18)17(4)5;3-1(4)2(5)6;/h9-11H,6-8,15H2,1-5H3,(H,16,19);(H,3,4)(H,5,6);1H2/t9-,10-,11+;;/m0../s1
• InChI Key： ITHHOLNNUWAHNP-MTFBGNCFSA-N
• SMILES： O=C([C@H]1CC[C@@H]([C@@H](C1)NC(=O)OC(C)(C)C)N)N(C)C.OC(C(=O)O)=O.O

Computed Properties

• Exact Mass: 393.21100
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 435
• Topological Polar Surface Area: 160

Experimental Properties

• PSA: 168.49000
• LogP: 1.27780

Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate

Research Brief on Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate (CAS: 1353893-22-7)

The compound Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate (CAS: 1353893-22-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl backbone and dimethylcarbamoyl functional group, is being investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific enzymatic pathways.

One of the key areas of interest is the compound's role as a potential intermediate in the synthesis of novel protease inhibitors. Proteases are critical targets in the treatment of various diseases, including viral infections and cancer. The stereochemistry of the molecule, with its (1R,2S,5S) configuration, is believed to contribute to its high binding affinity and selectivity for certain protease active sites. Recent synthetic methodologies have optimized the yield and purity of this compound, making it more accessible for further pharmacological evaluation.

In addition to its synthetic utility, Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate has shown promising in vitro activity against a range of biological targets. Preliminary studies indicate that the compound exhibits inhibitory effects on specific kinases and proteases, which are often implicated in pathological conditions. These findings suggest that the molecule could serve as a scaffold for the development of new therapeutic agents. However, further in vivo studies are required to validate its efficacy and safety profile.

The oxalate hydrate form of the compound has been particularly noted for its improved solubility and stability, which are critical factors for drug formulation. Recent crystallographic studies have elucidated the molecular interactions that contribute to these properties, providing valuable insights for future drug design. Researchers are also exploring the potential of this compound in combination therapies, where its unique chemical properties could enhance the efficacy of existing drugs.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this promising molecule. The ongoing research underscores the importance of Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate as a valuable tool in chemical biology and its potential to contribute to the next generation of therapeutics.